B1576875 E14LKK / H14LKK

E14LKK / H14LKK

Cat. No.: B1576875
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

E14LKK (sequence: LKLLKKLLKLLKKL) is a synthetic 14-residue α-helical peptide derived from magainin, a naturally occurring antimicrobial peptide from frog skin . It exhibits broad-spectrum activity against Gram-negative bacteria (e.g., E. coli) and Gram-positive pathogens (e.g., S. aureus). H14LKK is a closely related variant, though structural details are less documented; both are used interchangeably in biomedical applications .

Properties

bioactivity

Antibacterial

sequence

LKLLKKLLKLLKKL

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural and Functional Analogues
Peptide Origin/Structure Immobilization Method Target Pathogens Efficacy Applications
E14LKK/H14LKK Magainin-derived (LKLLKKLLKLLKKL) PEG spacers on LDPE/Ti E. coli, S. aureus 3-log reduction Food packaging, orthopedic implants
6K8L Magainin-derived PEG on polystyrene resin E. coli O157:H7, L. monocytogenes Not quantified Food packaging
KLD-12 Synthetic (KLDLKLDLKLDL) Arginine-modified N-terminus Bone-associated pathogens Enhanced osteogenesis Bone grafts, tissue engineering
Cecropin-MEL Hybrid (cecropin/melittin) C-terminal tethering on gold Gram-positive bacteria Orientation-dependent Surface coatings
HHC10 Synthetic (KRWWKWWRR) Thiol-ene in PEGDA hydrogels S. aureus, E. coli 6-log reduction Overdenture implants
2.2 Key Differentiators
  • Orientation Dependency :

    • E14LKK requires N-terminal immobilization for activity, whereas cecropin-MEL is active only when C-terminally tethered .
    • Random immobilization renders both peptides inactive, underscoring the need for precise conjugation strategies .
  • Efficacy Spectrum :

    • E14LKK shows moderate activity (3-log reduction) compared to HHC10 derivatives (6-log reduction) . However, HHC10’s higher potency is context-dependent, as it is embedded in hydrogels rather than rigid polymers.
  • Material Compatibility :

    • E14LKK is versatile, functionalized on LDPE (food packaging) and Ti (implants) . In contrast, KLD-12 is tailored for bone grafts due to its osteogenic properties .
2.3 Application-Specific Comparisons
  • Food Packaging :

    • E14LKK and 6K8L both utilize PEG spacers on polymers (LDPE vs. polystyrene) but differ in pathogen targets. 6K8L is effective against Pseudomonas fluorescens, a spoilage organism, while E14LKK targets E. coli .
  • Medical Implants :

    • E14LKK-coated Ti reduces S. epidermidis adhesion by 45-fold , outperforming vancomycin-coated surfaces, which are narrow-spectrum (primarily anti-S. aureus) .
    • Hydrogel-based systems (e.g., HHC10) offer higher log reductions but require complex fabrication, limiting scalability compared to E14LKK’s direct PEGylation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.